Eosin-5-isothiocyanate [2'',4'',5'',7''-Tetrabromofluorescein-5-isothiocyanate]
Eosin-5-isothiocyanate [2'',4'',5'',7''-Tetrabromofluorescein-5-isothiocyanate]
Eosin 5-isothiocyanate is the 2',4',5',7'-tetrabromo-5-isothiocyanato derivative of fluorescein; exhibits phosphorescence with an emission maximum at ~680 nm. It is an organobromine compound, a fluorescein and an isothiocyanate.
Brand Name:
Vulcanchem
CAS No.:
60520-47-0
VCID:
VC0149371
InChI:
InChI=1S/C21H7Br4NO5S/c22-12-4-10-18(14(24)16(12)27)30-19-11(5-13(23)17(28)15(19)25)21(10)9-2-1-7(26-6-32)3-8(9)20(29)31-21/h1-5,27-28H
SMILES:
C1=CC2=C(C=C1N=C=S)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)O)Br)Br)O)Br
Molecular Formula:
C21H7Br4NO5S
Molecular Weight:
705 g/mol
Eosin-5-isothiocyanate [2'',4'',5'',7''-Tetrabromofluorescein-5-isothiocyanate]
CAS No.: 60520-47-0
Reference Standards
VCID: VC0149371
Molecular Formula: C21H7Br4NO5S
Molecular Weight: 705 g/mol
![Eosin-5-isothiocyanate [2'',4'',5'',7''-Tetrabromofluorescein-5-isothiocyanate] - 60520-47-0](/images/no_structure.jpg)
| CAS No. | 60520-47-0 |
|---|---|
| Product Name | Eosin-5-isothiocyanate [2'',4'',5'',7''-Tetrabromofluorescein-5-isothiocyanate] |
| Molecular Formula | C21H7Br4NO5S |
| Molecular Weight | 705 g/mol |
| IUPAC Name | 2',4',5',7'-tetrabromo-3',6'-dihydroxy-6-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one |
| Standard InChI | InChI=1S/C21H7Br4NO5S/c22-12-4-10-18(14(24)16(12)27)30-19-11(5-13(23)17(28)15(19)25)21(10)9-2-1-7(26-6-32)3-8(9)20(29)31-21/h1-5,27-28H |
| Standard InChIKey | XHXYXYGSUXANME-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1N=C=S)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)O)Br)Br)O)Br |
| Canonical SMILES | C1=CC2=C(C=C1N=C=S)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)O)Br)Br)O)Br |
| Description | Eosin 5-isothiocyanate is the 2',4',5',7'-tetrabromo-5-isothiocyanato derivative of fluorescein; exhibits phosphorescence with an emission maximum at ~680 nm. It is an organobromine compound, a fluorescein and an isothiocyanate. |
| Synonyms | eosin isothiocyanate eosine-5-isothiocyanate |
| PubChem Compound | 173745 |
| Last Modified | Dec 23 2021 |
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